Cas no 2416217-47-3 ([(3S)-2,2-dimethylthiomorpholin-3-yl]methanol)

• Product Name: [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol
• CAS No: 2416217-47-3
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6310684
• PubChem ID: 146155554
• Update Time: 2025-06-12

[(3S)-2,2-dimethylthiomorpholin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol
• 2416217-47-3
• EN300-7564298

• Inchi： 1S/C7H15NOS/c1-7(2)6(5-9)8-3-4-10-7/h6,8-9H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： AXVNDPGOXUCUMG-LURJTMIESA-N
• SMILES： S1CCN[C@@H](CO)C1(C)C

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol

Comprehensive Overview of [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol (CAS No. 2416217-47-3)

[(3S)-2,2-dimethylthiomorpholin-3-yl]methanol (CAS No. 2416217-47-3) is a chiral thiomorpholine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactive properties. The presence of a thiomorpholine core combined with a methanol substituent makes it a versatile intermediate in organic synthesis and drug discovery.

In recent years, the demand for chiral building blocks like [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol has surged, driven by the growing focus on enantioselective synthesis and green chemistry. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, given the structural resemblance to other bioactive thiomorpholine derivatives. The compound’s stereochemical purity (3S configuration) further enhances its value in asymmetric catalysis and medicinal chemistry.

The synthesis of [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol typically involves multi-step processes, including ring formation, chiral resolution, and functional group manipulation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and confirm its stereochemistry. Its CAS No. 2416217-47-3 serves as a critical identifier in regulatory and commercial databases, facilitating seamless integration into research workflows.

From an industrial perspective, this compound aligns with the rising trend of custom synthesis and contract research. Companies specializing in fine chemicals and pharmaceutical intermediates often highlight its availability under stringent quality controls. Moreover, its stability under standard storage conditions makes it a reliable choice for long-term projects.

Emerging applications of [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol extend to catalysis and material science. For instance, its thiomorpholine moiety can act as a ligand in metal-catalyzed reactions, contributing to sustainable chemical processes. Additionally, its hydrophilic-lipophilic balance (HLB) makes it a candidate for surfactant design in specialty formulations.

In the context of drug discovery, this compound’s structural motif is frequently explored for modulating biological targets such as enzymes and receptors. Computational studies (in silico modeling) suggest its potential in designing allosteric modulators, particularly for G-protein-coupled receptors (GPCRs). Such insights are driving collaborations between academia and biotech firms to accelerate hit-to-lead optimization.

Environmental and safety profiles of [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol are also under scrutiny, reflecting the broader shift toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. Preliminary data indicate low ecotoxicity, aligning with green chemistry principles. However, detailed toxicological studies are recommended for large-scale applications.

For researchers sourcing this compound, keywords like “buy [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol”, “CAS 2416217-47-3 supplier”, and “chiral thiomorpholine derivatives” are frequently searched in scientific databases and e-commerce platforms. Ensuring accurate COA (Certificate of Analysis) and MSDS documentation is essential for compliance and reproducibility.

In summary, [(3S)-2,2-dimethylthiomorpholin-3-yl]methanol (CAS No. 2416217-47-3) represents a promising scaffold with multifaceted applications. Its relevance in drug development, catalysis, and sustainable chemistry underscores its importance in modern scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across industries.